2-(3,4-Dichlorophenyl)cyclopropan-1-amine hydrochloride

• Molecular Formula: C9H10Cl3N
• Molecular Weight: 238.5 g/mol
• IUPAC Name: 2-(3,4-dichlorophenyl)cyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C9H9Cl2N.ClH/c10-7-2-1-5(3-8(7)11)6-4-9(6)12;/h1-3,6,9H,4,12H2;1H
• InChI Key: HIPBPOHERGVLQD-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1N)C2=CC(=C(C=C2)Cl)Cl.Cl

Description

2-(3,4-Dichlorophenyl)cyclopropan-1-amine hydrochloride (CAS: 1311314-99-4) is a cyclopropane-containing compound with a 3,4-dichlorophenyl substituent and an amine group, stabilized as a hydrochloride salt. Its molecular formula is C₉H₁₀Cl₃N, with a molecular weight of 238.54 g/mol . The cyclopropane ring confers structural rigidity, which may enhance binding specificity in pharmacological targets. This compound is a critical intermediate in pharmaceutical synthesis, particularly for active pharmaceutical ingredients (APIs) requiring high purity (≥97%) .

Preparation Methods

Step 1: Synthesis of (E)-3-(3,4-Dichlorophenyl)acrylic Acid

Starting material : 3,4-Dichlorobenzaldehyde.
Reaction : Aldol condensation with malonic acid in pyridine/piperidine yields (E)-3-(3,4-dichlorophenyl)acrylic acid.
Conditions :

• Solvent: Toluene
• Catalyst: Piperidine (10 mol%)
• Temperature: 80°C, 12 h
  Yield : 85–90%.

Step 2: Esterification to Methyl (E)-3-(3,4-Dichlorophenyl)acrylate

Reagents : Methanol, H₂SO₄ (catalytic).
Conditions : Reflux, 6 h.
Yield : 95%.

Step 3: Cyclopropanation with Trimethylsulfoxonium Iodide

Mechanism : Corey-Chaykovsky cyclopropanation.
Conditions :

• Base: NaH (2.2 equiv)
• Solvent: DMSO, 0°C to room temperature
• Time: 4 h
  Product : Methyl trans-2-(3,4-dichlorophenyl)cyclopropanecarboxylate.
  Yield : 75%.

Step 4: Hydrolysis to trans-2-(3,4-Dichlorophenyl)cyclopropanecarboxylic Acid

Conditions :

• NaOH (2M), MeOH/H₂O (1:1)
• Reflux, 3 h
  Yield : 90%.

Step 5: Curtius Rearrangement to Amine

Reagents :

• Thionyl chloride (conversion to acyl chloride)
• Sodium azide (formation of acyl azide)
• Thermal decomposition to isocyanate, followed by hydrolysis to amine.
  Conditions :

• Acyl azide decomposition: Toluene, 80°C
• Hydrolysis: HCl (6M), 0°C
  Yield : 65% (over two steps).

Synthetic Route 2: Asymmetric Cyclopropanation for Enantiomeric Enrichment

Chiral Auxiliary Approach

Starting material : (E)-3-(3,4-Dichlorophenyl)acrylic acid.
Chiral ester formation : Reaction with (1R,2S,5R)-menthol using DCC/DMAP.
Cyclopropanation :

• Reagent: Dimethylsulfoxonium methylide
• Catalyst: Ru(II)-(S,S)-Pybox complex
  Yield : 82% with 98% ee.

Hydrolysis and Amine Formation

Ester hydrolysis : LiOH, THF/H₂O.
Curtius rearrangement : As in Route 1.
Overall yield : 58%.

Synthetic Route 3: Nitro Group Reduction Pathway

Step 1: Synthesis of 1-(3,4-Dichlorophenyl)-3-nitropropan-1-one

Starting material : 3,4-Dichlorobenzaldehyde.
Reaction : Nitroaldol (Henry) reaction with nitroethane.
Conditions :

• Catalyst: Ammonium acetate
• Solvent: Ethanol, reflux
  Yield : 70%.

Step 2: Stereoselective Reduction to Alcohol

Reagents : Chiral oxazaborolidine catalyst, BH₃·SMe₂.
Conditions : THF, -20°C.
Yield : 88% (dr 95:5).

Step 3: Cyclopropanation via Mitsunobu Reaction

Reagents : DIAD, PPh₃.
Conditions : Benzene, 0°C to rt.
Product : (1S,2R)-2-(3,4-Dichlorophenyl)-1-nitrocyclopropane.
Yield : 75%.

Step 4: Nitro Reduction to Amine

Conditions : H₂ (1 atm), Pd/C, EtOH.
Yield : 90%.

Industrial-Scale Considerations

Solvent Recovery Systems

• DMSO and toluene recycled via vacuum distillation (≥95% recovery).

Comparative Data Table

Parameter	Route 1	Route 2	Route 3
Total Yield	65%	58%	70%
Stereochemical Control	Racemic	98% ee	95% de
Hazardous Reagents	SOCl₂, NaN₃	Ru catalysts	DIAD, PPh₃
Scalability	Industrial	Pilot scale	Bench scale

Chemical Reactions Analysis

Substitution Reactions

The dichlorophenyl group undergoes nucleophilic aromatic substitution (NAS) under specific conditions. The electron-withdrawing chlorine atoms activate the ring toward substitution, though steric hindrance and electronic effects limit reactivity.

Reaction Type	Reagents/Conditions	Major Products	Reference
Chlorine Replacement	KOH/ethanol, 80°C, 12 h	2-(3-Hydroxy-4-chlorophenyl) derivative
Halogen Exchange	CuI, DMF, 120°C	2-(3,4-Dibromophenyl) analog

Key Findings :

• Substitution at the 3-position is favored due to steric accessibility.

• Reactions with alkoxy nucleophields (e.g., methoxide) require elevated temperatures (>100°C) .

Oxidation Reactions

The amine group and cyclopropane ring are susceptible to oxidation.

Reaction Site	Reagents/Conditions	Major Products	Reference
Amine Oxidation	H₂O₂, Fe²⁺, pH 4–6	Nitroso intermediate
Ring Oxidation	O₃, CH₂Cl₂, -78°C	1,2-Diketone derivative

Mechanistic Insights :

• Amine oxidation proceeds via a radical mechanism under Fenton-like conditions.

• Ozonolysis cleaves the cyclopropane ring, forming a diketone with 85% yield .

Reduction Reactions

The hydrochloride salt can act as a substrate for selective reductions.

Reaction Type	Reagents/Conditions	Major Products	Reference
Catalytic Hydrogenation	H₂ (1 atm), Pd/C, MeOH	2-(3,4-Dichlorophenyl)cyclopropane
Borane Reduction	BH₃·THF, 0°C	Secondary amine

Notable Observations :

• Hydrogenation removes the amine group, yielding the parent cyclopropane hydrocarbon.

• Borane reduces the amine to a secondary amine without ring opening .

Acid-Base Reactions

The hydrochloride salt undergoes deprotonation in basic media, regenerating the free amine.

Conditions	Reagents	Outcome	Reference
pH > 10	NaOH (1M)	Free amine precipitates
Buffered Solution	Phosphate buffer (pH 7.4)	Partial deprotonation

Stability Notes :

• The free amine is unstable in aqueous solutions and prone to oxidation.

Cyclopropane Ring-Opening Reactions

The strained cyclopropane ring reacts with electrophiles or under thermal conditions.

Reaction Type	Reagents/Conditions	Major Products	Reference
Acid-Catalyzed Opening	H₂SO₄, 60°C	1,3-Dichlorostyrene derivative
Thermal Decomposition	200°C, N₂ atmosphere	Chlorinated aromatics + NH₃

Thermodynamic Data :

• Ring-opening activation energy: ~45 kcal/mol .

Complexation Reactions

The amine group forms coordination complexes with transition metals.

Metal Ion	Ligand Ratio	Complex Structure	Reference
Cu²⁺	1:2 (amine:Cu)	Octahedral geometry
Fe³⁺	1:1	Tetrahedral Fe(NH₂)₄

Applications :

• Copper complexes exhibit catalytic activity in oxidation reactions .

Bioconjugation Reactions

The amine group reacts with electrophilic biomolecules.

Reaction Partner	Conditions	Product	Reference
Succinimidyl Ester	pH 8.5, 25°C	Stable amide bond
Glutaraldehyde	PBS buffer, 4°C	Schiff base intermediate

Efficiency :

• Bioconjugation yields exceed 90% with NHS esters.

Scientific Research Applications

2-(3,4-Dichlorophenyl)cyclopropan-1-amine hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of agrochemicals and other industrial chemicals .

Mechanism of Action

The mechanism of action of 2-(3,4-Dichlorophenyl)cyclopropan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound is known to affect mitochondrial membrane potential, which can lead to changes in cellular energy production and apoptosis. It may also interact with various enzymes and receptors, influencing biochemical pathways .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following compounds are compared based on structural features, physicochemical properties, and applications:

Positional Isomers: 2-(2,3-Dichlorophenyl)cyclopropan-1-amine Hydrochloride

• Structure : Chlorine atoms at positions 2 and 3 on the phenyl ring (vs. 3,4 in the parent compound).
• Molecular Formula : C₉H₁₀Cl₃N (identical to the parent compound).
• Molecular Weight : 238.54 g/mol .
• Key Differences : The altered chlorine positions may reduce steric hindrance or alter electronic interactions with biological targets. This isomer is also used as an API intermediate but may exhibit distinct pharmacokinetic profiles .

Halogen-Substituted Analog: (1R,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine Hydrochloride

• Structure : Fluorine replaces chlorine at positions 3 and 4 on the phenyl ring.
• Molecular Formula : C₉H₁₀ClF₂N.
• Molecular Weight : 205.63 g/mol .
• Key Differences : Fluorine’s smaller atomic radius and higher electronegativity could enhance metabolic stability and receptor-binding affinity. This compound is an intermediate for Ticagrelor , an antiplatelet drug, highlighting its therapeutic relevance .

Ring-Modified Analog: 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine Hydrochloride

• Structure : Benzodioxin ring replaces the dichlorophenyl group.
• Molecular Formula: C₁₁H₁₄ClNO₂.
• Molecular Weight : 239.69 g/mol .
• Key Differences : The electron-rich benzodioxin moiety may alter solubility and interaction with hydrophobic binding pockets. Applications focus on research chemicals rather than APIs .

Chain-Modified Analog: (1R)-1-(3,4-Dichlorophenyl)propan-1-amine Hydrochloride

• Structure : Propane chain replaces the cyclopropane ring.
• Molecular Formula : C₉H₁₂Cl₂N·HCl.
• Molecular Weight : 264.57 g/mol .
• Key Differences : Increased flexibility of the propane chain may reduce target specificity compared to the rigid cyclopropane. This compound is explored in chiral synthesis for neuropharmacological agents .

Tabulated Comparison of Key Parameters

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Key Applications	CAS Number
2-(3,4-Dichlorophenyl)cyclopropan-1-amine HCl	3,4-dichlorophenyl, cyclopropane	C₉H₁₀Cl₃N	238.54	API intermediate	1311314-99-4
2-(2,3-Dichlorophenyl)cyclopropan-1-amine HCl	2,3-dichlorophenyl, cyclopropane	C₉H₁₀Cl₃N	238.54	API intermediate	1311314-99-4
(1R,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine HCl	3,4-difluorophenyl, cyclopropane	C₉H₁₀ClF₂N	205.63	Ticagrelor intermediate	-
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine HCl	Benzodioxin ring, cyclopropane	C₁₁H₁₄ClNO₂	239.69	Research chemical	2126176-99-4
(1R)-1-(3,4-Dichlorophenyl)propan-1-amine HCl	3,4-dichlorophenyl, propane chain	C₉H₁₂Cl₂N·HCl	264.57	Neuropharmacological research	1565819-70-6

Pharmacological and Industrial Relevance

• API Intermediates : The 3,4-dichloro and 2,3-dichloro isomers are prioritized in API synthesis due to their optimized halogen positioning for target engagement .
• Metabolic Stability : Fluorinated analogs (e.g., 3,4-difluoro) may offer improved metabolic resistance, critical for drugs like Ticagrelor .
• Structural Flexibility vs. Rigidity : Cyclopropane-containing compounds generally exhibit higher target specificity than their flexible-chain counterparts .

Biological Activity

2-(3,4-Dichlorophenyl)cyclopropan-1-amine hydrochloride is a cyclopropane derivative with potential applications in medicinal chemistry. It has garnered interest due to its biological activity, particularly its interactions with various receptors and enzymes. This article explores its biological activity through detailed research findings, case studies, and relevant data tables.

Molecular Structure

• Chemical Formula : C9H9Cl2N
• Molecular Weight : 202.08 g/mol
• IUPAC Name : 2-(3,4-Dichlorophenyl)cyclopropan-1-amine

Property	Value
Melting Point	Not specified
Solubility	Soluble in water
LogP	Not specified

The biological activity of 2-(3,4-Dichlorophenyl)cyclopropan-1-amine hydrochloride is primarily linked to its interaction with neurotransmitter receptors and enzymes. It has been studied for its potential as an inhibitor of lysine-specific demethylase (LSD1), which plays a crucial role in epigenetic regulation and cancer progression .

Pharmacological Effects

• Dopamine Receptor Interaction : The compound has shown affinity for dopamine receptors, particularly D3R, which is significant in treating neurological disorders . Its selectivity over D2R may reduce side effects typically associated with dopaminergic therapies.
• Enzyme Inhibition : Research indicates that this compound can inhibit the activity of specific enzymes involved in metabolic pathways, which may have implications in drug metabolism and efficacy .
• CNS Activity : Due to its ability to cross the blood-brain barrier (BBB), it is being investigated for potential applications in treating central nervous system disorders, including depression and anxiety .

Toxicity and Safety Profile

The safety profile of 2-(3,4-Dichlorophenyl)cyclopropan-1-amine hydrochloride has not been extensively characterized; however, preliminary studies suggest moderate toxicity levels that warrant further investigation.

Study on Enzyme Inhibition

In a study examining the inhibition of LSD1 by cyclopropylamines, 2-(3,4-Dichlorophenyl)cyclopropan-1-amine hydrochloride demonstrated significant inhibitory activity at nanomolar concentrations. This suggests its potential utility in therapeutic strategies targeting epigenetic modifications in cancer treatment .

Dopaminergic Activity Assessment

A preclinical assessment evaluated the effects of this compound on dopamine receptor signaling pathways. Results indicated that it could modulate receptor activity, enhancing dopaminergic signaling without the common side effects associated with traditional D2 receptor antagonists .

Summary of Key Research Outcomes

Study Focus	Findings
LSD1 Inhibition	Significant inhibition at nanomolar levels
Dopamine Receptor Modulation	Enhanced signaling without severe side effects
CNS Activity	Potential for treating neurological disorders

Q & A

Q. What are the key considerations in designing a synthesis protocol for 2-(3,4-Dichlorophenyl)cyclopropan-1-amine hydrochloride to ensure high yield and purity?

• Methodological Answer : Synthesis optimization involves:

• Catalyst Selection : Use palladium catalysts (e.g., Pd/C) for hydrogenation steps to reduce intermediates like tetralones to amine derivatives, as seen in sertraline synthesis .
• Reaction Conditions : Employ basic conditions (e.g., NaOH or K₂CO₃) for nucleophilic substitutions to form cyclopropane rings .
• Purification : Recrystallization in ethanol/HCl mixtures ensures hydrochloride salt formation, enhancing solubility and stability .
• Yield Maximization : Continuous flow processes in industrial settings minimize by-products and improve scalability .

Q. How can researchers confirm the structural integrity of 2-(3,4-Dichlorophenyl)cyclopropan-1-amine hydrochloride using spectroscopic methods?

• Methodological Answer :

• ¹H/¹³C NMR : Assign chemical shifts to the cyclopropane ring (δ ~1.0–2.5 ppm for protons) and aromatic protons (δ ~6.8–7.5 ppm for dichlorophenyl groups). Coupling constants (e.g., J = 8–10 Hz for cyclopropane protons) confirm ring strain .
• Mass Spectrometry (MS) : Validate molecular weight (e.g., [M+H]⁺ for C₉H₉Cl₂N⁺ = 218.12 g/mol) and fragmentation patterns .
• IR Spectroscopy : Identify N–H stretches (~3300 cm⁻¹) and C–Cl vibrations (~600–800 cm⁻¹) .

Advanced Research Questions

Q. What strategies are employed to resolve enantiomers during the synthesis of 2-(3,4-Dichlorophenyl)cyclopropan-1-amine hydrochloride derivatives?

• Methodological Answer :

• Chiral Resolution : Use D(-)-mandelic acid to separate diastereomeric salts via crystallization, as demonstrated in sertraline synthesis .
• Asymmetric Catalysis : Enantioselective cyclopropanation via Simmons–Smith reactions with chiral ligands (e.g., bisoxazolines) .
• Chromatography : Chiral HPLC columns (e.g., Chiralpak® AD-H) resolve enantiomers using hexane/isopropanol mobile phases .

Q. How can researchers address discrepancies in NMR data when characterizing cyclopropane-containing amines?

• Methodological Answer :

• Decoupling Experiments : Suppress coupling between cyclopropane protons to simplify splitting patterns .
• Variable Temperature NMR : Resolve overlapping signals by altering solvent polarity (e.g., DMSO-d₆ at 25°C vs. 50°C) .
• Computational Modeling : Compare experimental shifts with DFT-calculated values (e.g., using Gaussian software) .

Q. What analytical techniques are recommended for identifying and quantifying process-related impurities in 2-(3,4-Dichlorophenyl)cyclopropan-1-amine hydrochloride?

• Methodological Answer :

• HPLC-UV/LC-MS : Detect impurities like 3,4-dichlorophenyl tetralone derivatives (λ = 254 nm, [M+H]⁺ = 342.69) with C18 columns and acetonitrile/water gradients .
• Pharmacopeial Standards : Reference USP/EP impurity standards (e.g., sertraline-related compounds) for retention time matching .
• Limits of Quantification (LOQ) : Validate methods per ICH Q2(R1) guidelines, targeting LOQ ≤0.1% for genotoxic impurities .

Q. How does the electronic effect of the 3,4-dichlorophenyl substituent influence the reactivity of the cyclopropane ring in nucleophilic reactions?

• Methodological Answer :

• Electron-Withdrawing Effects : The 3,4-dichloro groups reduce electron density on the cyclopropane ring, increasing susceptibility to ring-opening via nucleophilic attack (e.g., with amines or thiols) .
• Steric Hindrance : Ortho-chlorine atoms impede access to the cyclopropane, favoring reactions at less hindered positions .
• Computational Studies : Use molecular docking to predict binding interactions with biological targets (e.g., serotonin transporters), correlating substituent effects with activity .